Cas no 62247-87-4 (1,3-Cyclopentadiene, 1-butyl-)

• Product Name: 1,3-Cyclopentadiene, 1-butyl-
• CAS No: 62247-87-4
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 452553
• PubChem ID: 102598
• Update Time: 2025-04-19

1,3-Cyclopentadiene, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene, 1-butyl-
• 1-butylcyclopenta-1,3-diene
• DTXSID50275983
• 1,3-Cyclopentadiene, 1-butyl
• n-butyl cyclopentadiene
• butylcyclopentadiene
• butyl-cyclopentadiene
• n-butylcyclopentadiene
• 62247-87-4

• Inchi： 1S/C9H14/c1-2-3-6-9-7-4-5-8-9/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： FTFYDDRPCCMKBT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC1)CCC

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons